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Compound of Interest

Compound Name: Hexacosane

Cat. No.: B166357

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation and evaluation of
lubricants and coatings based on Hexacosane (n-C26H54), a long-chain saturated
hydrocarbon. The information presented is intended for research and development purposes.

Introduction to Hexacosane in Material Science

Hexacosane is a linear n-alkane with the chemical formula C26H54.[1] At room temperature, it
exists as a colorless, waxy solid with a melting point in the range of 55-58°C.[2] Its long-chain
structure and paraffinic nature make it a candidate for various applications in lubricants and
coatings, where it can potentially enhance lubricity, water repellency, and thermal resistance.[3]
The linear and unbranched structure of hexacosane allows for predictable intermolecular
forces, making it an excellent model compound for studying the behavior of long alkyl chains in
various formulations.[3]

Hexacosane-Based Lubricant Formulations

Hexacosane can be incorporated into lubricant formulations as a friction modifier, a component
of a grease thickener, or as a solid lubricant in certain applications. Its waxy nature at ambient
temperatures can contribute to the formation of a protective boundary film on interacting
surfaces, reducing friction and wear.[4]

Application as a Friction Modifier in Liquid Lubricants
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When blended with a base oil, hexacosane can act as a boundary lubrication additive. The
long hydrocarbon chains provide solubility in the oil, while the potential for adsorption onto
metal surfaces can create a low-shear film that prevents direct metal-to-metal contact,
particularly under low-speed and high-load conditions.

lllustrative Performance Data:

The following table presents illustrative quantitative data for a Group Il base oil blended with
varying concentrations of hexacosane. This data is based on general trends observed for long-
chain n-alkanes as lubricant additives and is intended for comparative purposes.

Base Oil Base Oil + 1% Base Oil + 3%
Property Test Method
(Group i) Hexacosane Hexacosane
Kinematic
Viscosity @ 40°C  ASTM D445 46.0 47.2 48.5
(cSt)
Kinematic
Viscosity @ ASTM D445 6.8 7.0 7.2
100°C (cSt)
Viscosity Index ASTM D2270 125 128 130
Four-Ball Wear
Scar Diameter ASTM D4172 0.55 0.48 0.42
(mm)
Coefficient of
ASTM G99 0.12 0.10 0.09

Friction

Formulation of Hexacosane-Based Grease

Hexacosane can be used in the formulation of lubricating greases, where it can be
incorporated into the thickener matrix or as a solid additive. Its melting point contributes to the
thermal stability and dropping point of the grease.

lllustrative Formulation and Properties:
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Component Function Weight Percentage
Group Il Base Oill Base Lubricant 80%
Lithium 12-Hydroxystearate Thickener 12%

Hexacosane

Thickener Modifier / Solid

Lubricant

5%

Antioxidant/Corrosion Inhibitor

Additive Package

3%

Property Test Method lllustrative Value
NLGI Grade ASTM D217 2

Dropping Point (°C) ASTM D566 195

Four-Ball Wear Scar Diameter ASTM D2266 0.50

(mm)

Hexacosane-Based Coating Formulations

In coatings, hexacosane can be utilized to impart hydrophobicity (water repellency) and

improve surface slip. As a paraffinic wax, it can migrate to the surface of the coating during

curing, creating a low-energy surface that repels water and reduces the coefficient of friction.

Application as a Hydrophobic and Lubricious Coating

A simple solvent-based coating can be formulated by dissolving hexacosane in a suitable

solvent and applying it to a substrate. Upon evaporation of the solvent, a thin film of

hexacosane is formed.

lllustrative Performance Data:

The following table provides illustrative data for a thin hexacosane coating on a polished steel

substrate.
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Steel with
Property Test Method Uncoated Steel Hexacosane
Coating
Contact Angle (Water)  Goniometer 75° 105°
Coefficient of Friction ASTM G99 0.6 0.2
Adhesion (Cross-
ASTM D3359 N/A 4B
hatch)
Salt Spray Resistance
(hours to first ASTM B117 <1 24

corrosion)

Experimental Protocols
Protocol for Blending Hexacosane into a Base Oil

Objective: To prepare a homogeneous blend of hexacosane in a lubricating base oil for
performance testing.

Materials:

Base oil (e.g., Group Il mineral oil)

Hexacosane (99% purity)

Glass beaker

Magnetic stirrer with hot plate

Thermometer

Analytical balance
Procedure:

o Weigh the desired amount of base oil into a clean, dry glass beaker.

© 2025 BenchChem. All rights reserved. 4 /13 Tech Support


https://www.benchchem.com/product/b166357?utm_src=pdf-body
https://www.benchchem.com/product/b166357?utm_src=pdf-body
https://www.benchchem.com/product/b166357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Place the beaker on a magnetic stirrer with a hot plate and add a magnetic stir bar.
Begin stirring the base oil at a moderate speed (e.g., 300 rpm).

Gently heat the base oil to approximately 70-80°C to ensure the hexacosane will fully
dissolve. Monitor the temperature with a thermometer.

Weigh the desired amount of hexacosane.
Slowly add the hexacosane powder to the vortex of the stirring base oll.

Continue stirring and maintaining the temperature until the hexacosane is fully dissolved
and the solution is clear and homogenous. This may take 30-60 minutes.

Remove the beaker from the heat and allow it to cool to room temperature while continuing
to stir to prevent premature crystallization.

Store the final blend in a sealed, labeled container.

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b166357?utm_src=pdf-body
https://www.benchchem.com/product/b166357?utm_src=pdf-body
https://www.benchchem.com/product/b166357?utm_src=pdf-body
https://www.benchchem.com/product/b166357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Hexacosane-Oil Blend Preparation

Weigh Base Oil

'

Heat & Stir Base Qil (70-80°C) Weigh Hexacosane

'

Add Hexacosane to Oil

'

Stir until Dissolved

'

Cool to Room Temperature

'

Store Blend

Click to download full resolution via product page

Workflow for Hexacosane-QOil Blend Preparation

Protocol for Kinematic Viscosity Measurement (ASTM
D445)

Objective: To determine the kinematic viscosity of the hexacosane-oil blend at 40°C and
100°C.[5]

Apparatus:
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o Calibrated glass capillary viscometer (e.g., Cannon-Fenske)

o Constant temperature baths set at 40°C + 0.02°C and 100°C + 0.02°C[5]

e Timer accurate to 0.1 seconds

Procedure:

o Select the appropriate viscometer for the expected viscosity range of the sample.

e Charge the viscometer with the lubricant blend.

» Place the viscometer in the 40°C constant temperature bath, ensuring it is vertically aligned.
o Allow the sample to equilibrate for at least 30 minutes.[5]

» Using a suction bulb, draw the oil up through the viscometer tube past the upper timing
mark.

» Release the suction and measure the time it takes for the leading edge of the oil meniscus to
pass from the upper to the lower timing mark.

o Repeat the measurement until at least three consecutive readings agree within the specified
tolerance.

o Calculate the average flow time and use the viscometer calibration constant to determine the
kinematic viscosity at 40°C.

* Repeat steps 3-8 using the 100°C constant temperature bath.

Protocol for Wear and Friction Testing (ASTM G99)

Objective: To evaluate the anti-wear and friction-reducing properties of the hexacosane-oil
blend using a pin-on-disk tribometer.[4]

Apparatus:

e Pin-on-disk tribometer
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o Steel pins and disks (e.g., AISI 52100)

» Microscope for wear scar measurement

» Ultrasonic bath and appropriate cleaning solvents
Procedure:

o Clean the steel pins and disks thoroughly using a sequence of solvents (e.g., heptane,
acetone, isopropanol) in an ultrasonic bath and dry them completely.

» Mount a clean disk onto the rotating stage of the tribometer.
e Secure a clean pin in the stationary holder.

o Apply a small amount of the lubricant blend to the disk to ensure full lubrication of the contact
area.

e Bring the pin into contact with the disk and apply the desired normal load (e.g., 10 N).
o Set the rotational speed (e.g., 100 rpm) and the test duration (e.g., 60 minutes).
 Start the test and record the friction force data throughout the duration.

o After the test, remove the pin and disk and clean them to remove excess lubricant.

» Measure the wear scar diameter on the pin using a calibrated microscope.

o Calculate the average coefficient of friction from the recorded friction force data.
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Pin-on-Disk Wear Test Workflow

Protocol for Preparation of a Hexacosane-Based
Coating
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Objective: To prepare a thin, hydrophobic coating of hexacosane on a metal substrate.
Materials:

e Hexacosane

o Toluene (or other suitable solvent)

e Metal substrate (e.g., polished steel coupon)

o Beaker

e Hot plate

o Dip-coater or spin-coater (optional)

e Oven

Procedure:

e Prepare a 5% (w/v) solution of hexacosane in toluene by gently heating and stirring until the
hexacosane is fully dissolved.

o Thoroughly clean the metal substrate with appropriate solvents to remove any surface
contaminants.

o Apply the hexacosane solution to the substrate. This can be done by dipping the substrate
into the solution, spin-coating, or casting.

» Allow the solvent to evaporate at room temperature in a fume hood.

o To ensure a uniform film, the coated substrate can be heated in an oven to just above the
melting point of hexacosane (e.g., 65°C) for a few minutes, followed by slow cooling.

Protocol for Coating Adhesion Test (ASTM D3359 -
Method B)

Objective: To assess the adhesion of the hexacosane coating to the metal substrate.[1][6]
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Apparatus:

e Cross-hatch cutter with 1 mm spacing

o Permacel P-99 tape or equivalent

e Soft brush

Procedure:

» Place the coated substrate on a firm surface.

o Using the cross-hatch cutter, make a series of parallel cuts through the coating to the
substrate.

o Make a second series of cuts at a 90-degree angle to the first, creating a grid pattern.
o Gently brush the area to remove any loose flakes of coating.

o Apply a piece of the specified adhesive tape over the grid and press it down firmly.

o After 90 seconds, rapidly pull the tape off at a 180-degree angle.

» Visually inspect the grid area and classify the adhesion according to the ASTM D3359 scale
(5B: no peeling or removal, to 0B: more than 65% of the area is removed).[6]

Signaling Pathways and Logical Relationships

The primary mechanism of action for hexacosane in these applications is based on its physical
and chemical properties rather than interaction with biological signaling pathways. The logical
relationship for its function as a boundary lubricant and a hydrophobic coating is based on the
principles of surface science and tribology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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